1-Tert-butyl-5-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid

• CAS RN: 936084-45-6
• Molecular Formula: C14H15FN2O2
• Molecular Weight: 262.28 g/mol
• IUPAC Name: 1-tert-butyl-5-(4-fluorophenyl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C14H15FN2O2/c1-14(2,3)17-12(11(8-16-17)13(18)19)9-4-6-10(15)7-5-9/h4-8H,1-3H3,(H,18,19)
• InChI Key: KFFBNVNQIATQRL-UHFFFAOYSA-N
• SMILES: CC(C)(C)N1C(=C(C=N1)C(=O)O)C2=CC=C(C=C2)F

Description

1-Tert-butyl-5-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C14H15FN2O2 and its molecular weight is 262.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the compound (18.67 g, 64.31 mmol) obtained in step 1 and 1N aqueous sodium hydroxide solution (70.0 mL, 70 mmol) in ethanol (180 mL) was stirred at 70° C. for 14 hr, and concentrated under reduced pressure. To the residue were added water and 1N hydrochloric acid, and the precipitate was collected by filtration to give 1-tert-butyl-5-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid (16.87 g, 64.3 mmol, 100%) as a white powder.